Cas no 1806392-43-7 (Ethyl 2-(3-bromopropyl)-6-fluorobenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-6-fluorobenzoate
• CAS No: 1806392-43-7
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 4957749
• Update Time: 2025-06-07

Ethyl 2-(3-bromopropyl)-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-6-fluorobenzoate

• Inchi： 1S/C12H14BrFO2/c1-2-16-12(15)11-9(6-4-8-13)5-3-7-10(11)14/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： JAHHKWRWOCNDPU-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(3-bromopropyl)-6-fluorobenzoate

Ethyl 2-(3-bromopropyl)-6-fluorobenzoate (CAS No. 1806392-43-7): An Overview of Its Properties and Applications

Ethyl 2-(3-bromopropyl)-6-fluorobenzoate (CAS No. 1806392-43-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a building block for advanced materials.

The molecular structure of Ethyl 2-(3-bromopropyl)-6-fluorobenzoate consists of a benzoate core with a fluorine substituent at the 6-position and a bromopropyl group attached to the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for a wide range of synthetic transformations.

Recent research has highlighted the potential of Ethyl 2-(3-bromopropyl)-6-fluorobenzoate in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structures can exhibit potent anti-inflammatory and anti-cancer activities. The bromine atom in the propyl chain can be readily substituted with other functional groups, allowing for the synthesis of a diverse array of derivatives with tailored biological properties.

In the context of medicinal chemistry, Ethyl 2-(3-bromopropyl)-6-fluorobenzoate serves as a valuable starting material for the synthesis of bioactive molecules. Its reactivity and functional group compatibility make it suitable for various synthetic routes, including Suzuki coupling reactions and nucleophilic substitution reactions. These reactions are crucial for the development of new drugs targeting specific biological pathways.

Beyond its applications in drug discovery, Ethyl 2-(3-bromopropyl)-6-fluorobenzoate has also found use in materials science. The compound can be incorporated into polymers and other advanced materials to enhance their performance characteristics. For example, its fluorinated nature can improve the hydrophobicity and thermal stability of polymer matrices, making them suitable for use in coatings, adhesives, and electronic devices.

The synthesis of Ethyl 2-(3-bromopropyl)-6-fluorobenzoate typically involves several steps, including the bromination of propylene to form 3-bromoprop-1-ene, followed by its reaction with 6-fluorobenzoic acid to form the desired ester. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

In terms of safety, while Ethyl 2-(3-bromopropyl)-6-fluorobenzoate is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

The market demand for Ethyl 2-(3-bromopropyl)-6-fluorobenzoate is expected to grow in response to increasing research activities in medicinal chemistry and materials science. As more studies uncover its potential applications, it is likely that this compound will become an essential component in various industrial processes.

In conclusion, Ethyl 2-(3-bromopropyl)-6-fluorobenzoate (CAS No. 1806392-43-7) is a multifaceted organic compound with significant potential in both pharmaceutical development and materials science. Its unique chemical structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to explore its properties and applications, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.